2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one

• Molecular Formula: C14H14ClN3O4
• Molecular Weight: 323.73 g/mol
• IUPAC Name: 2-tert-butyl-4-chloro-5-(2-nitrophenoxy)pyridazin-3-one
• InChI: InChI=1S/C14H14ClN3O4/c1-14(2,3)17-13(19)12(15)11(8-16-17)22-10-7-5-4-6-9(10)18(20)21/h4-8H,1-3H3
• InChI Key: QGQYXBKGWONHGT-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=O)C(=C(C=N1)OC2=CC=CC=C2[N+](=O)[O-])Cl

Description

2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one, also known as NPC1161B, is a pyridazine derivative that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been investigated. In

Mechanism of Action

The mechanism of action of 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one is not fully understood, but it is believed to inhibit the activity of the enzyme topoisomerase IIα, which is involved in DNA replication and repair. 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one may also inhibit the activity of the enzyme phosphodiesterase 5 (PDE5), which is involved in the regulation of smooth muscle tone.
Biochemical and physiological effects:
2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In addition, 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one has been shown to have vasodilatory effects, which may be due to its inhibition of PDE5.

Advantages and Limitations for Lab Experiments

One advantage of using 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one in lab experiments is its potential as a cancer therapeutic agent. Its ability to inhibit the growth of various cancer cell lines makes it a promising candidate for further investigation. However, one limitation of using 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one in lab experiments is its low yield during synthesis, which may make it difficult to obtain large quantities for testing.

Future Directions

There are several future directions for research on 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one. One area of focus could be to investigate its potential as a cancer therapeutic agent in animal models. Another direction could be to investigate its potential as an anti-inflammatory agent in animal models of inflammation. Furthermore, the mechanism of action of 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one could be further elucidated to better understand its effects on cancer cells and other cell types. Finally, alternative synthesis methods could be explored to increase the yield of 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one.

Synthesis Methods

2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one can be synthesized using various methods, including the reaction of 2-tert-butyl-4-chloro-5-hydroxypyridazine-3(2H)-one with 2-nitrophenol in the presence of a base. Another method involves the reaction of 2-tert-butyl-4-chloro-5-aminopyridazine-3(2H)-one with 2-nitrophenol in the presence of a coupling agent. The yield of 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one using these methods ranges from 50-70%.

Scientific Research Applications

2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-tert-butyl-4-chloro-5-{2-nitrophenoxy}pyridazin-3(2H)-one has also been investigated for its anti-inflammatory properties, as it has been shown to inhibit the production of inflammatory cytokines.